![molecular formula C13H22Cl3N5 B6207132 2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride CAS No. 2703780-85-0](/img/no-structure.png)
2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride
Overview
Description
2-[5-(Piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride, commonly referred to as PZ-EAT, is an organic compound that has become increasingly popular in the scientific community due to its unique properties and potential applications in a variety of fields. PZ-EAT is primarily used as a reagent in organic synthesis and as a catalyst for various biochemical reactions. It is also known for its ability to regulate the activity of certain enzymes and proteins, which makes it an ideal tool for studying biochemical and physiological processes.
Scientific Research Applications
PZ-EAT has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a tool to study the activity of enzymes and proteins. It has also been used to study the mechanism of action of drugs, as well as to identify potential new drug targets. In addition, PZ-EAT has been used in the development of biosensors, as well as in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of PZ-EAT is complex and not fully understood. It is thought to interact with proteins and enzymes in a variety of ways, including covalent binding, electrostatic interactions, and hydrogen bonding. It has also been suggested that PZ-EAT may act as a proton donor, allowing it to regulate the activity of certain enzymes and proteins.
Biochemical and Physiological Effects
PZ-EAT has been shown to have a variety of biochemical and physiological effects. It has been shown to regulate the activity of certain enzymes and proteins, which can lead to changes in the expression of genes and the production of hormones. In addition, PZ-EAT has been shown to have an effect on the metabolism of carbohydrates, lipids, and proteins. It has also been shown to have an effect on the immune system and to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The main advantage of using PZ-EAT in lab experiments is that it is a relatively inexpensive reagent that can be easily synthesized and purified. It also has a wide range of applications and can be used to study a variety of biochemical and physiological processes. However, it is important to note that PZ-EAT is a relatively potent compound and should be used with caution. Additionally, it is important to note that PZ-EAT is not approved for use in humans and should only be used in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of PZ-EAT. One potential application is in the development of new drugs and drug targets. PZ-EAT has already been used to study the mechanism of action of drugs, and it could be used to identify new drug targets and to develop new drugs with improved efficacy and safety profiles. Additionally, PZ-EAT could be used to develop new biosensors that could be used to detect the presence of specific molecules or compounds in a sample. Finally, PZ-EAT could be used to study the structure and function of proteins, which could lead to a better understanding of how proteins interact with each other and how they are regulated.
Synthesis Methods
PZ-EAT is synthesized from the reaction of ethylenediamine and 5-bromo-1H-1,3-benzodiazole in the presence of a catalyst and a base. The reaction is carried out in an aqueous solution at a temperature of 80°C for approximately two hours. The product is then purified by column chromatography and recrystallized in ethyl acetate. The final product is a white crystalline powder with a melting point of 180-182°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride' involves the reaction of 2-amino-5-chlorobenzophenone with piperazine followed by reduction with sodium borohydride and subsequent reaction with ethylene diamine to yield the final product as a trihydrochloride salt.", "Starting Materials": [ "2-amino-5-chlorobenzophenone", "piperazine", "sodium borohydride", "ethylene diamine", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 2-amino-5-chlorobenzophenone is reacted with piperazine in methanol to yield 2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-one.", "Step 2: The above product is reduced with sodium borohydride in methanol to yield 2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-ol.", "Step 3: The above product is reacted with ethylene diamine in hydrochloric acid and diethyl ether to yield 2-[5-(piperazin-1-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine trihydrochloride as the final product." ] } | |
CAS RN |
2703780-85-0 |
Molecular Formula |
C13H22Cl3N5 |
Molecular Weight |
354.7 |
Purity |
95 |
Origin of Product |
United States |
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